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Compound of Interest

Compound Name: Tris(hydroxymethyl)phosphine

Cat. No.: B1196123

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Tris(hydroxymethyl)phosphine, including detailed operational and
disposal plans. By adhering to these procedural steps, you can minimize risks and maintain a
secure workspace.

Personal Protective Equipment (PPE)

When handling Tris(hydroxymethyl)phosphine, a comprehensive approach to personal
protection is critical. The following table summarizes the required PPE to prevent skin, eye, and
respiratory exposure.[1][2][3]
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Body Part Required PPE

Specifications and
Standards

Must comply with OSHA 29

Safety glasses with side

Eyes/Face ) ) CFR 1910.133 or European
shields and a face shield
Standard EN166.[1]
Gloves must be inspected
] ] before use and disposed of
Chemical-resistant gloves _
_ o properly after handling.[3][4]
Skin (e.g., nitrile, neoprene, or ) ]
butyl) Wear appropriate protective
u
Y clothing to prevent skin
exposure.[1][2]
A full-face particle respirator
type N100 (US) or type P3 (EN
NIOSH/MSHA or European 143) is recommended where
Respiratory Standard EN 149 approved risk assessment shows it is
respirator appropriate.[3] Use in a

chemical fume hood is

required.[1]

Health Hazard Summary

Tris(hydroxymethyl)phosphine is a hazardous substance that poses several risks upon

exposure. It is crucial to be aware of these potential health effects to handle the chemical

responsibly.

Hazard Type

Description

Acute Toxicity

Toxic if swallowed.[3][5]

Skin Irritation

Causes skin irritation.[1]

Eye Damage

Causes serious eye damage.[1][3]

Respiratory Irritation

May cause respiratory irritation.[1][3]
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Experimental Protocol: Safe Handling of
Tris(hydroxymethyl)phosphine

This protocol outlines the step-by-step procedure for safely handling
Tris(hydroxymethyl)phosphine from preparation to disposal.

1. Preparation and Engineering Controls:

» Work in a well-ventilated area, specifically within a chemical fume hood.[1]

e Ensure that an eyewash station and a safety shower are readily accessible.[2]
o Before starting, inspect all PPE for integrity.

2. Handling the Chemical:

o Wear all required PPE as detailed in the table above.

e Avoid breathing dust, vapor, mist, or gas.[2]

e Prevent any contact with skin and eyes.[2][3]

e Do not eat, drink, or smoke in the handling area.[1]

3. In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

» Skin Contact: Immediately wash off with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1][2]

 Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration.
Seek immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[1]

4. Spill Management:
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» Evacuate personnel from the spill area.
o Wear appropriate PPE, including respiratory protection.[3]

e Sweep up the solid material, avoiding dust formation, and place it into a suitable, labeled
container for disposal.[1]

e Do not let the product enter drains.[3]
5. Disposal:
» Dispose of waste in an approved waste disposal plant.[1]

o Chemical waste generators must comply with all federal, state, and local hazardous waste
regulations.

Contaminated packaging should be disposed of as unused product.[3]

Chemical and Physical Properties

The following table summarizes key quantitative data for Tris(hydroxymethyl)phosphine.

Property Value

Melting Point 48 - 56 °C /118.4 - 132.8 °F[1]

Boiling Point 111 -113°C/231.8 - 235.4 °F @ 2.5 mmHg[1]
Flash Point >110°C /> 230 °F[1]

Oral LD50 (Rat) 178 mg/kg[2]

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of
Tris(hydroxymethyl)phosphine.
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Caption: Workflow for the safe handling of Tris(hydroxymethyl)phosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tris(hydroxymethyl)phosphine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196123#personal-protective-equipment-for-
handling-tris-hydroxymethyl-phosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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